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A comprehensive review of the acute toxicity and acetylcholinesterase inhibitory effects of

carbofuran and its primary metabolite, 3-ketocarbofuran, for researchers, scientists, and drug

development professionals.

Carbofuran, a broad-spectrum carbamate pesticide, and its metabolite, 3-ketocarbofuran, are

potent neurotoxicants that exert their primary toxic effect through the inhibition of

acetylcholinesterase (AChE). This guide provides a comparative analysis of their toxicity,

presenting key experimental data, detailed methodologies, and visual representations of the

underlying mechanisms and experimental workflows.

Data Presentation: A Comparative Overview of
Toxicity
The acute toxicity of carbofuran and 3-ketocarbofuran has been evaluated in various species.

The following tables summarize the available quantitative data on their lethal doses and their

inhibitory effects on acetylcholinesterase.
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Compound Species
Route of

Administration
LD50 (mg/kg) Reference

Carbofuran Rat Oral 8-14 [1][2]

Carbofuran Mouse Oral 2 [2]

3-Ketocarbofuran Rat Oral 29.5

[Santa Cruz

Biotechnology,

n.d.]

Table 1: Acute Oral Toxicity (LD50) of Carbofuran and 3-Ketocarbofuran. This table presents

the median lethal dose (LD50) of carbofuran and 3-ketocarbofuran in rats and mice, indicating

the amount of substance required to cause death in 50% of the test population.

Compound Enzyme Source IC50 Reference

Carbofuran
Rat Brain

Acetylcholinesterase
3.3 x 10⁻⁸ M

[Dorough, 1968, as

cited in Gupta, 1994]

Table 2: In Vitro Acetylcholinesterase (AChE) Inhibition (IC50) of Carbofuran. This table shows

the half-maximal inhibitory concentration (IC50) of carbofuran, representing the concentration

of the inhibitor required to reduce the activity of the enzyme by 50%.

Mechanism of Action: Inhibition of
Acetylcholinesterase
Both carbofuran and 3-ketocarbofuran are potent inhibitors of acetylcholinesterase (AChE), a

critical enzyme in the nervous system.[3] AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process essential for

terminating nerve impulses at cholinergic synapses.

The carbamate moiety of carbofuran and 3-ketocarbofuran binds to the serine hydroxyl group

in the active site of AChE, forming a carbamoylated enzyme complex. This complex is more

stable than the acetylated enzyme formed during the normal hydrolysis of acetylcholine,

leading to a temporary inactivation of the enzyme. The accumulation of acetylcholine in the
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synaptic cleft results in continuous stimulation of cholinergic receptors, leading to the

characteristic signs of neurotoxicity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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